Bismuth

• IUPAC Name: bismuth
• InChI: InChI=1S/Bi
• InChI Key: JCXGWMGPZLAOME-UHFFFAOYSA-N
• Canonical SMILES: [Bi]
• Molecular Formula: Bi
• DSSTOX Substance ID: DTXSID3052484
• Molecular Weight: 208.98040 g/mol
• Physical Description: Dry Powder; Dry Powder, Pellets or Large Crystals, Other Solid; Other Solid, Gray-white, soft and brittle metal; [Merck Index, 1257]
• Boiling Point: 1564 DEG +/-5 °C, 760 MM HG
• Solubility: For more Solubility (Complete) data for BISMUTH, ELEMENTAL (7 total), please visit the HSDB record page., INSOL IN COLD OR HOT WATER; SOL IN NITRIC ACID, AQUA REGIA, HOT SULFURIC ACID, SOL IN CONCENTRATED HYDROCHLORIC ACID
• Density: 9.78 @ 20 °C/4 °C
• Vapor Pressure: 78 mm Hg at 1266 °C; 7.8 mm at 1053 °C; 0.78 mm Hg at 893 °C
• Impurities: IMPURITIES: LEAD, IRON, COPPER, ARSENIC, ANTIMONY, SELENIUM
• Color/Form: Gray white soft metal, HEXAGONAL SILVER-WHITE CRYSTALS, GRAYISH WHITE WITH REDDISH TINGE AND BRIGHT METALLIC LUSTER, PINKISH-SILVER, HARD, BRITTLE METAL
• CAS No.: 7440-69-9
• Melting Point: 271 °C

Description

Bismuth is a chemical element with the symbol Bi and atomic number 83. It is a post-transition metal and one of the pnictogens, with chemical properties resembling its lighter group 15 siblings arsenic and antimony . This compound is the most metallic and the least abundant of the elements in the nitrogen group. It is hard, brittle, lustrous, and coarsely crystalline, with a gray-white color and a reddish tinge . This compound is known for its low toxicity compared to other heavy metals, making it useful in various applications .

Mechanism of Action

Target of Action:

Bismuth primarily targets the gastrointestinal tract. Its primary role is to alleviate symptoms related to stomach and intestinal discomfort. Specifically, it is used for symptomatic relief of nausea, indigestion, upset stomach, diarrhea, and other temporary gastrointestinal issues .

Mode of Action:

• Antibacterial Properties : this compound subsalicylate (the active compound) exhibits antibacterial effects. It may interfere with bacterial cell membrane function, protein synthesis, cell wall formation, and ATP synthesis .
• Urease Inhibition : this compound can inhibit urease, an enzyme produced by Helicobacter pylori (H. pylori), a bacterium associated with peptic ulcers and gastritis .
• Iron and Zinc Interaction : this compound may interfere with iron and zinc-regulating proteins .

Biochemical Pathways:

This compound subsalicylate affects the upper gastrointestinal tract, primarily in the stomach and duodenum. Its local activity from luminal this compound contributes to its therapeutic effects .

Result of Action:

This compound’s action leads to reduced diarrhea, relief from gastrointestinal discomfort, and decreased fluid and electrolyte flow into the bowel .

Action Environment:

Environmental factors, such as pH and interactions with other substances, can influence this compound’s efficacy and stability. For example, acidic conditions favor its solubility, while alkaline conditions may precipitate it .

Biochemical Analysis

Biochemical Properties

Bismuth plays a significant role in biochemical reactions, particularly in its interactions with enzymes, proteins, and other biomolecules. This compound compounds have been shown to inactivate enzymes involved in respiration, such as F1-ATPase, and other enzymes like urease and alcohol dehydrogenase . Additionally, this compound interferes with a range of zinc and iron-regulating proteins, impacting various biochemical pathways . These interactions highlight the potential of this compound in modulating enzymatic activities and influencing metabolic processes.

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It has been found to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound compounds have demonstrated antimicrobial activity against Helicobacter pylori, a bacterium responsible for gastrointestinal ulcers . This activity is attributed to this compound’s ability to disrupt bacterial cell walls and inhibit essential enzymes, leading to bacterial cell death. Moreover, this compound has shown potential in targeting cancer cells, leishmaniasis, fungi, and viruses, indicating its broad-spectrum cellular effects .

Molecular Mechanism

The molecular mechanism of this compound involves its interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound compounds can bind to thiol groups in proteins, leading to the inactivation of enzymes such as urease and alcohol dehydrogenase . This binding disrupts the enzyme’s active site, preventing substrate binding and subsequent catalytic activity. Additionally, this compound can interfere with metal ion homeostasis by binding to zinc and iron-regulating proteins, further affecting cellular functions . These molecular interactions underpin the therapeutic potential of this compound in various medical applications.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time, influenced by its stability, degradation, and long-term impact on cellular function. This compound compounds have been found to be relatively stable, but their bioavailability can be limited in physiological environments . Over time, this compound may undergo degradation, impacting its efficacy and safety. Long-term studies have shown that this compound can have sustained antimicrobial effects, particularly against Helicobacter pylori, making it a valuable therapeutic agent for chronic infections .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At therapeutic doses, this compound compounds have demonstrated efficacy in treating infections and other medical conditions. At high doses, this compound can exhibit toxic or adverse effects, including nephrotoxicity and neurotoxicity . Threshold effects have been observed, where low doses of this compound are beneficial, but exceeding these thresholds can lead to toxicity. These findings underscore the importance of optimizing this compound dosage to maximize therapeutic benefits while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It can affect metabolic flux and metabolite levels by modulating enzyme activities and disrupting metal ion homeostasis . This compound’s interactions with zinc and iron-regulating proteins can influence metabolic processes, impacting cellular functions and overall metabolism. Understanding these metabolic pathways is crucial for elucidating the therapeutic potential and safety profile of this compound.

Transport and Distribution

This compound is transported and distributed within cells and tissues through interactions with transporters and binding proteins. These interactions influence this compound’s localization and accumulation in specific cellular compartments . This compound compounds can be taken up by cells via endocytosis or passive diffusion, depending on their chemical properties. Once inside the cell, this compound can bind to proteins and other biomolecules, affecting its distribution and activity.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, this compound’s interaction with thiol groups in proteins can lead to its accumulation in the cytoplasm or other cellular compartments. This localization is essential for this compound’s therapeutic effects, as it determines the sites of action and potential targets within the cell.

Preparation Methods

Bismuth can be prepared through several synthetic routes and industrial production methods. One common method involves the reduction of this compound oxide (Bi2O3) with carbon at high temperatures. Another method is the electrolysis of this compound sulfide (Bi2S3) in an aqueous solution. Industrially, this compound is often obtained as a byproduct of lead, copper, tin, and silver refining processes .

Chemical Reactions Analysis

Bismuth undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Some common reactions include:

• Oxidation: : this compound reacts with oxygen to form this compound(III) oxide (Bi2O3) when heated . [ 4 \text{Bi} + 3 \text{O}_2 \rightarrow 2 \text{Bi}_2\text{O}_3 ]

• Reduction: : this compound(III) oxide can be reduced by carbon to produce metallic this compound . [ \text{Bi}_2\text{O}_3 + 3 \text{C} \rightarrow 2 \text{Bi} + 3 \text{CO} ]

• Substitution: : this compound reacts with halogens to form this compound trihalides, such as this compound(III) chloride (BiCl3) . [ 2 \text{Bi} + 3 \text{Cl}_2 \rightarrow 2 \text{BiCl}_3 ]

Scientific Research Applications

Bismuth has numerous scientific research applications across various fields:

Chemistry: This compound compounds are used as catalysts in organic synthesis and in the preparation of other this compound-based materials.

Biology: This compound-based compounds have antimicrobial properties and are used in the treatment of gastrointestinal disorders, such as peptic ulcers and Helicobacter pylori infections.

Medicine: This compound subsalicylate is a common over-the-counter medication used to treat nausea, diarrhea, and indigestion.

Industry: This compound is used in the production of low-melting alloys, fire detection devices, and as a replacement for lead in free-machining brasses.

Comparison with Similar Compounds

Bismuth is chemically similar to arsenic and antimony but is less toxic and more stable. Unlike arsenic and antimony, this compound does not form a stable hydride. This compound compounds, such as this compound(III) oxide and this compound(III) chloride, are less reactive than their arsenic and antimony counterparts . This makes this compound a safer alternative for various applications, particularly in medicine and industry .

Similar Compounds

Arsenic (As): Similar chemical properties but highly toxic.

Antimony (Sb): Similar chemical properties but more reactive.

Lead (Pb): Similar applications in alloys but more toxic.

This compound’s unique combination of low toxicity, stability, and useful chemical properties makes it a valuable element in various scientific and industrial applications.

Synthesis routes and methods

Procedure details

A first process consists in reacting γ-resorcylic acid with a bismuth compound; the said acid is dispersed in water and the temperature of the mixture is raised to a temperature of between approximately 40° C. and approximately 60° C., preferably approximately 50° C., and then the bismuth compound is added and the temperature is raised, with stirring, to a temperature of between approximately 70° C. and approximately 90° C., preferably approximately 80° C., allowing the reaction to continue, advantageously for between 2 and 15 hours, preferably approximately 5 hours. The suspension is filtered off, washed and dried; the product obtained corresponds to a γ-resorcylate containing one atom of bismuth per molecule of acid.

Customer Q & A

ANone: [] Bismuth exhibits unusual electronic properties in its bulk form, including high electrical resistivity and low thermal conductivity compared to other metals. This is attributed to its small Fermi surface, low carrier density, small effective mass, and long mean free path of charge carriers.

ANone: [] this compound thin films are expected to exhibit quantum confinement effects due to their reduced dimensions. Furthermore, applying pressure or strain to this compound, particularly in thin film form, can induce a transition from a semimetal to a topological insulator state.

ANone: [] this compound sulfide (Bi2S3), formed during the thermolysis of this compound carboxylate-polysulfide mixtures, exhibits a layered structure. This structure facilitates interlayer shear, contributing to its excellent extreme pressure (EP) lubricity.

ANone: [] this compound(III) compounds often exhibit a stereochemically active lone pair of electrons. This "lone pair effect" can strongly influence the coordination geometry around the this compound atom, leading to distorted structures and influencing the reactivity of this compound complexes.

ANone: [] this compound is being explored as a lead-free alternative in brass alloys. Research focuses on understanding how this compound content affects the alloy's microstructure, mechanical properties (like machinability), and corrosion resistance.

ANone: [] Yes, this compound film electrodes have been proposed as environmentally friendly alternatives to mercury film electrodes in electrochemical stripping analysis of trace heavy metals. Research focuses on improving their performance, for example by combining this compound with stannum to form composite film electrodes.

ANone: [, ] The exact mechanism is not fully understood, but research suggests that this compound compounds, like colloidal this compound subcitrate, exert their antimicrobial activity against Helicobacter pylori through multiple pathways:

ANone: [] this compound substitution in iron garnets significantly enhances Faraday rotation, a magneto-optic effect. This is attributed to a diamagnetic contribution associated with an optical transition around 415 nm, involving both this compound and tetrahedrally coordinated Fe3+ ions. This enhancement leads to improved magneto-optic figures of merit, making this compound-substituted garnets promising for magneto-optic devices.

ANone: [, ] this compound-based perovskites are being investigated for their potential in optoelectronic devices, particularly in photodetection and potentially photovoltaics. Their strong X-ray absorption, high resistivity, large carrier diffusion length, and low toxicity make them attractive alternatives to lead-based perovskites.

ANone: [] this compound-based nanoparticles show promise as radiosensitizers due to their ability to enhance the dose deposition in tumors.

ANone: [] While this compound-based compounds offer potential as low-toxicity solar absorbers, some challenges remain: